![molecular formula C19H16F2N2O2 B2456623 3,4-Difluoro-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide CAS No. 898411-84-2](/img/structure/B2456623.png)
3,4-Difluoro-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,4-Difluoro-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide is a useful research compound. Its molecular formula is C19H16F2N2O2 and its molecular weight is 342.346. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorinated Compounds in Medicinal Chemistry
Fluorinated molecules, including benzamides and their derivatives, are widely used in pharmaceutical and agrochemical industries due to their unique properties. Fluorine atoms can significantly alter the biological activity, stability, and membrane permeability of organic molecules, making them valuable in drug design and development. Studies highlight the synthesis of fluorinated compounds and their applications in creating more effective and stable pharmaceuticals (Cui et al., 2023).
Fluorine in Organic Synthesis
Research on fluorinated compounds has also focused on their synthesis and reactivity. For example, the development of new fluorinating agents and methodologies enables the introduction of fluorine or fluorine-containing groups into organic molecules, which can lead to compounds with enhanced reactivity, selectivity, or desired physical properties. This area of research is crucial for the synthesis of complex fluorinated molecules that can be used in various applications, from materials science to biologically active compounds (Banks et al., 1990).
Fluorinated Materials
Fluorinated compounds find extensive use in materials science due to their unique chemical and physical properties, such as resistance to solvents, acids, and bases, as well as their thermal stability. Research into the synthesis of fluorinated polyamides and polyimides, for example, has led to materials with excellent solubility, thermal stability, and electrical properties, making them suitable for high-performance applications in electronics and aerospace (Ge et al., 2004).
properties
IUPAC Name |
3,4-difluoro-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F2N2O2/c20-15-5-3-13(10-16(15)21)19(25)22-14-8-11-2-1-7-23-17(24)6-4-12(9-14)18(11)23/h3,5,8-10H,1-2,4,6-7H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNRWAFYAEHNPEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C3C(=CC(=C2)NC(=O)C4=CC(=C(C=C4)F)F)CCC(=O)N3C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.